Cas no 101001-69-8 (1H-Pyrrole-2-carbonitrile,1-(2-propen-1-yl)-)

1H-Pyrrole-2-carbonitrile,1-(2-propen-1-yl)- structure
101001-69-8 structure
Product Name:1H-Pyrrole-2-carbonitrile,1-(2-propen-1-yl)-
CAS No:101001-69-8
MF:C8H8N2
MW:132.162521362305
CID:124427
PubChem ID:13589311
Update Time:2025-04-18

1H-Pyrrole-2-carbonitrile,1-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carbonitrile,1-(2-propen-1-yl)-
    • 1H-Pyrrole-2-carbonitrile,1-(2-propenyl)-(9CI)
    • 1-Allyl-1H-pyrrole-2-carbonitrile
    • 1-Allylpyrrole-2-carbonitrile
    • ZNGDUQFFOPRZEL-UHFFFAOYSA-N
    • 1-prop-2-enylpyrrole-2-carbonitrile
    • 1-(2-Propen-1-yl)-1H-pyrrole-2-carbonitrile
    • SCHEMBL83810
    • 101001-69-8
    • DTXSID301264345
    • Inchi: 1S/C8H8N2/c1-2-5-10-6-3-4-8(10)7-9/h2-4,6H,1,5H2
    • InChI Key: ZNGDUQFFOPRZEL-UHFFFAOYSA-N
    • SMILES: N1(C=CC=C1C#N)CC=C

Computed Properties

  • Exact Mass: 132.06884
  • Monoisotopic Mass: 132.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.72
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